Cas no 2228226-46-6 (2-azido-2-(5-methylpyridin-3-yl)ethan-1-ol)

• Product Name: 2-azido-2-(5-methylpyridin-3-yl)ethan-1-ol
• CAS No: 2228226-46-6
• MF: C₈H₁₀N₄O
• MW: 178.191200733185
• CID: 6264642
• PubChem ID: 165676332
• Update Time: 2025-05-25

2-azido-2-(5-methylpyridin-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-azido-2-(5-methylpyridin-3-yl)ethan-1-ol
• 2228226-46-6
• EN300-1818012

• Inchi： 1S/C8H10N4O/c1-6-2-7(4-10-3-6)8(5-13)11-12-9/h2-4,8,13H,5H2,1H3
• InChI Key： KIIBNOVWMALHLU-UHFFFAOYSA-N
• SMILES： OCC(C1C=NC=C(C)C=1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 178.08546096g/mol
• Monoisotopic Mass: 178.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 47.5Ų

Additional information on 2-azido-2-(5-methylpyridin-3-yl)ethan-1-ol

Comprehensive Overview of 2-Azido-2-(5-methylpyridin-3-yl)ethan-1-ol (CAS No. 2228226-46-6)

The compound 2-azido-2-(5-methylpyridin-3-yl)ethan-1-ol (CAS No. 2228226-46-6) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical research, chemical synthesis, and material science. This azido-functionalized pyridine derivative combines a pyridine ring with an azido group and a hydroxyl group, making it a versatile intermediate for click chemistry reactions and drug discovery. Researchers are particularly interested in its role as a bioorthogonal reagent, which enables selective labeling and modification of biomolecules without interfering with native biological processes.

One of the key reasons for the growing interest in 2-azido-2-(5-methylpyridin-3-yl)ethan-1-ol is its compatibility with copper-catalyzed azide-alkyne cycloaddition (CuAAC), a widely used click chemistry reaction. This property makes it invaluable for constructing complex molecular architectures, such as peptide conjugates, polymer networks, and biocompatible materials. The presence of the 5-methylpyridin-3-yl moiety further enhances its utility by providing a hydrogen-bond acceptor and improving solubility in polar solvents, which is critical for biological applications.

In the context of current research trends, 2-azido-2-(5-methylpyridin-3-yl)ethan-1-ol aligns with the increasing demand for small-molecule probes and imaging agents. Scientists are exploring its potential in fluorescence labeling and proteomics studies, where precise tagging of proteins and nucleic acids is essential. Additionally, its azido group can serve as a photoaffinity label, enabling the study of protein-ligand interactions in live cells. These applications are particularly relevant in the era of precision medicine and targeted drug delivery, where understanding molecular interactions at the atomic level is paramount.

From a synthetic chemistry perspective, the preparation of 2-azido-2-(5-methylpyridin-3-yl)ethan-1-ol typically involves the nucleophilic substitution of a halogenated precursor with sodium azide, followed by hydroxylation or reduction steps. The compound’s stability under ambient conditions and its compatibility with a wide range of organic solvents make it a practical choice for laboratory use. However, researchers must exercise caution due to the potential reactivity of the azido group, which can undergo unintended transformations under certain conditions.

The commercial availability of 2-azido-2-(5-methylpyridin-3-yl)ethan-1-ol (CAS No. 2228226-46-6) has also contributed to its popularity. Suppliers often highlight its high purity (>95%) and suitability for high-throughput screening (HTS) applications. This aligns with the broader industry shift toward automated synthesis and AI-driven drug discovery, where reliable building blocks are essential for accelerating research workflows. Furthermore, its modular design allows for easy incorporation into larger scaffolds, making it a favorite among medicinal chemists.

Looking ahead, the future of 2-azido-2-(5-methylpyridin-3-yl)ethan-1-ol appears promising, with ongoing studies investigating its role in covalent inhibitor design and bioconjugation strategies. As the scientific community continues to explore next-generation therapeutics, this compound is likely to remain a valuable tool for bridging the gap between synthetic chemistry and biological applications. Its adaptability and compatibility with cutting-edge technologies ensure its relevance in an ever-evolving research landscape.